Cas no 129822-46-4 (1-BOC-4-Chloroindole)

• Product Name: 1-BOC-4-Chloroindole
• CAS No: 129822-46-4
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• MDL: MFCD09025758
• CID: 857848
• PubChem ID: 11402496
• Update Time: 2024-11-02

1-BOC-4-Chloroindole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-chloro-1H-indole-1-carboxylate
• 1-BOC-4-Chloroindole
• N-(BOC)-4-CHLOROINDOLE
• tert-butyl 4-chloroindole-1-carboxylate
• tert-Butyl4-chloro-1H-indole-1-carboxylate
• MFCD09025758
• 1H-Indole-1-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester
• 129822-46-4
• DTXSID30464797
• SNYOMIGRAXEOBR-UHFFFAOYSA-N
• AKOS015836996
• DB-062713
• CS-0205353
• F83004
• 4-chloro-indole-1-carboxylic acid tert-butyl ester
• SCHEMBL2878376
• BS-20438

• MDL： MFCD09025758
• Inchi： 1S/C13H14ClNO2/c1-13(2,3)17-12(16)15-8-7-9-10(14)5-4-6-11(9)15/h4-8H,1-3H3
• InChI Key： SNYOMIGRAXEOBR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 251.07100
• Monoisotopic Mass: 251.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 349.9°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.557
• PSA: 31.23000
• LogP: 4.07790

1-BOC-4-Chloroindole Security Information

• Storage Condition：Room temperature